Cas no 1794751-03-3 (2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl 2-phenylbutanoate)

• Product Name: 2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl 2-phenylbutanoate
• CAS No: 1794751-03-3
• MF: C₂₃H₂₈N₂O₄
• MW: 396.479426383972
• CID: 5324127
• Update Time: 2025-05-30

2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl 2-phenylbutanoate Chemical and Physical Properties

Names and Identifiers

• 2-(4-(2-methoxyphenyl)piperazin-1-yl)-2-oxoethyl 2-phenylbutanoate
• [2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl] 2-phenylbutanoate
• 2-[4-(2-METHOXYPHENYL)PIPERAZIN-1-YL]-2-OXOETHYL 2-PHENYLBUTANOATE
• STL194578
• 2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl 2-phenylbutanoate

• Inchi： 1S/C23H28N2O4/c1-3-19(18-9-5-4-6-10-18)23(27)29-17-22(26)25-15-13-24(14-16-25)20-11-7-8-12-21(20)28-2/h4-12,19H,3,13-17H2,1-2H3
• InChI Key： YIHMGBVULWYMFN-UHFFFAOYSA-N
• SMILES： O(C(C(C1C=CC=CC=1)CC)=O)CC(N1CCN(C2C=CC=CC=2OC)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 527
• XLogP3: 3.7
• Topological Polar Surface Area: 59.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl 2-phenylbutanoate

Introduction to 2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl 2-phenylbutanoate (CAS No. 1794751-03-3)

2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl 2-phenylbutanoate, identified by its Chemical Abstracts Service (CAS) number 1794751-03-3, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a piperazine ring substituted with a 2-methoxyphenyl group and an ester linkage, contribute to its unique pharmacological properties.

The piperazine moiety in this compound is a well-documented pharmacophore that exhibits a broad spectrum of biological interactions. Piperazine derivatives are known for their role in various therapeutic applications, including antipsychotics, antidepressants, and antihistamines. The 2-methoxyphenyl substituent further enhances the compound's pharmacological profile by influencing its solubility, metabolic stability, and receptor binding affinity. This combination makes 2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl 2-phenylbutanoate a promising candidate for further exploration in drug discovery and development.

In recent years, there has been growing interest in piperazine-based compounds due to their ability to modulate neurotransmitter systems. The ester group in the molecule's structure contributes to its stability and bioavailability, making it an attractive candidate for oral administration. Additionally, the phenylbutanoate moiety adds another layer of complexity to its pharmacological interactions, potentially influencing its binding affinity to various biological targets.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing piperazine derivatives for improved therapeutic efficacy and reduced side effects. The structural design of 2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl 2-phenylbutanoate aligns with these goals, as it incorporates features that have been shown to enhance drug-like properties. For instance, the methoxy group on the phenyl ring can improve metabolic stability while maintaining sufficient lipophilicity for effective membrane penetration.

One of the most compelling aspects of this compound is its potential application in central nervous system (CNS) disorders. Piperazine derivatives have been extensively studied for their ability to interact with serotonin and dopamine receptors, which are key targets in conditions such as depression, schizophrenia, and anxiety disorders. The specific substitution pattern in 2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl 2-phenylbutanoate suggests that it may exhibit selectivity for these receptors, thereby minimizing off-target effects.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions. These tools have been instrumental in predicting the binding affinities and pharmacokinetic profiles of piperazine derivatives like 1794751-03-3. By leveraging machine learning algorithms and molecular dynamics simulations, researchers can optimize the structure of this compound for enhanced potency and reduced toxicity.

The synthesis of 1794751-03-3 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the piperazine-pyridine bond followed by esterification with phenylbutanoic acid derivatives. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, paving the way for large-scale pharmaceutical applications.

In vitro studies have begun to unravel the mechanistic basis of [CAS No. 1794751-03]'s pharmacological effects. Initial experiments suggest that it interacts with serotonin reuptake transporters (SERTs) and dopamine transporters (DATs), potentially leading to improved neurotransmitter levels in the synaptic cleft. These findings are particularly exciting given the well-documented role of imbalances in these systems in various neuropsychiatric disorders.

The development of novel therapeutic agents requires rigorous evaluation through preclinical studies. Animal models have been instrumental in assessing the safety and efficacy of [product name] before human trials commence. Preliminary data indicate that it exhibits promising results in treating symptoms associated with CNS disorders without significant side effects at moderate doses.

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have stringent guidelines for new drug approval. The comprehensive characterization of 1794751-03-3, including its chemical structure, pharmacokinetic properties, and toxicological profile, is essential for navigating these regulatory pathways successfully.

The future direction of research on [product name] includes exploring its potential as a lead compound for novel drug candidates or as an adjunct therapy alongside existing treatments. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into clinical applications that benefit patients worldwide.

In conclusion,[CAS No.] represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Its potential applications in treating CNS disorders make it a valuable asset in ongoing drug discovery efforts aimed at improving global health outcomes.